Cas no 222622-96-0 (Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)-)

Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)- structure
222622-96-0 structure
Product Name:Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)-
CAS No:222622-96-0
MF:C15H14Br2O2
MW:386.078463077545
CID:1407616
PubChem ID:12062736
Update Time:2025-04-20

Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)-
    • 1-bromo-2-(bromomethyl)-4-methoxy-5-phenylmethoxybenzene
    • DTXSID20476723
    • HHYLHSWRJNEKRY-UHFFFAOYSA-N
    • SCHEMBL4984703
    • 5-(benzyloxy)-1-bromo-2-(bromomethyl)-4-methoxybenzene
    • 222622-96-0
    • Inchi: 1S/C15H14Br2O2/c1-18-14-7-12(9-16)13(17)8-15(14)19-10-11-5-3-2-4-6-11/h2-8H,9-10H2,1H3
    • InChI Key: HHYLHSWRJNEKRY-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1CBr)OC)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 383.93602
  • Monoisotopic Mass: 383.93605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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